2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: 2-[1-(2,5-difluorophenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C11H15F2NO/c1-7(6-15)14-8(2)10-5-9(12)3-4-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key: GSHGYFQNNPHZHY-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C)C1=C(C=CC(=C1)F)F

Description

2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol ( 1154992-60-5 ) is a chiral beta-amino alcohol compound of high interest in organic and medicinal chemistry research. With a molecular formula of C11H15F2NO and a molecular weight of 215.24 g/mol , this substance features a 2,5-difluorophenyl moiety and an ethanolamine backbone, making it a valuable scaffold for chemical synthesis. The specific spatial arrangement of its atoms, defined by the SMILES code CC(NC(C1=CC(F)=CC=C1F)C)CO , is crucial for its properties and interactions. This compound is primarily utilized by researchers as a key building block or intermediate in the development of novel bioactive molecules. Its structure suggests potential applications in creating ligands for biological targets, exploring structure-activity relationships (SAR), and in the synthesis of more complex chemical libraries for high-throughput screening. The presence of the fluorine atoms is often exploited to modulate the compound's lipophilicity, metabolic stability, and binding affinity in drug discovery projects . Researchers also value this compound for the development of new synthetic methodologies, such as asymmetric synthesis and ring-closing metathesis, where its chiral centers can serve as crucial control elements . As a standard in analytical chemistry, it aids in method development and compound identification. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Proper handling procedures should be followed, and the compound should be stored as recommended to ensure its stability and integrity for research purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 2,5-difluorobenzyl chloride with ethylamine, followed by the addition of propanol. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dichloromethane or ethanol under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to the large-scale production of this compound with high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the propanol moiety can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Substitution: The difluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group may enhance the compound’s binding affinity to these targets, leading to modulation of their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties	Pharmacological Target/Notes
2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol	C₁₁H₁₄F₂NO	215.23 (theoretical)	Ethylamino, 2,5-difluorophenyl	Discontinued; limited solubility data	Unknown (research discontinued)
2-{[(2,5-Difluorophenyl)methyl]amino}propan-1-ol	C₁₀H₁₃F₂NO	201.21	Methylamino, 2,5-difluorophenyl	Data limited (e.g., density, mp unknown)	Potential precursor for FFAR modulators
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₂N₂OS	184.25	Methylamino, thiophene-2-yl	Higher polarity due to sulfur moiety	Impurity in drospirenone synthesis
Ethyl (−)-2-[4-[2-[[(1S,2R)-2-hydroxy-2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-2,5-dimethylphenoxy]acetate	C₂₄H₃₂NO₅	414.52	Hydroxy, naphthyl, ethylamino	Enhanced water solubility (novel crystal polymorph)	Treats dysuria via improved bioavailability

Key Observations:

• Heterocyclic vs. Aromatic Moieties: The thiophene-containing analog (a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol) exhibits higher polarity due to sulfur, which may influence receptor binding compared to fluorinated phenyl groups .
• Solubility Enhancements: The hydroxynorephedrin derivative (Compound III) demonstrates the impact of hydroxyl and naphthyl groups on water solubility, a critical factor absent in the target compound .

Pharmacological and Functional Insights

• Target Specificity : Evidence for FFAR1/FFAR4 modulation exists for structurally related compounds (e.g., dual-acting allosteric modulators derived from 2-(2,5-difluorophenyl)ethylamine precursors), though the target compound’s exact mechanism remains uncharacterized .
• Impurity Profiling: Analogs like a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol are monitored as impurities in drug formulations, underscoring the importance of structural precision in pharmaceutical design .

Biological Activity

2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol is a compound with notable potential in medicinal chemistry due to its unique structural features and biological activities. This article delves into the compound's biological activity, including its interactions with various biological targets, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol is C$_{11}$H$_{15}$F$_2$NO, with a molecular weight of 215.24 g/mol. The structure includes a propanol moiety linked to an amino group and a difluorophenyl substituent, which enhances its pharmacological properties.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activity, particularly in the modulation of enzymatic activity and receptor signaling pathways. The difluorophenyl group is believed to enhance binding affinity and selectivity towards various biological targets, which may lead to therapeutic effects such as anti-inflammatory and analgesic properties.

The mechanism of action involves:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes that are crucial for various biological processes.
• Receptor Interaction : It interacts with several receptors, influencing cellular signaling pathways that can alter physiological responses.

Case Studies and Research Findings

Several studies have explored the biological effects of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol:

• In Vitro Studies : Laboratory tests have demonstrated the compound's ability to inhibit certain enzymes linked to inflammatory responses. For example, it was found to effectively inhibit cyclooxygenase (COX) enzymes, which play a significant role in the inflammatory process.
• Antiparasitic Activity : In vivo studies showed that derivatives similar to this compound exhibited significant antiparasitic effects against Trypanosoma cruzi, with minimal cytotoxicity towards host cells. This suggests a selective action that could be beneficial in treating parasitic infections .
• Analgesic Properties : Experimental models indicated that the compound could reduce pain responses in animal models, suggesting its potential as an analgesic agent. The presence of the difluorophenyl moiety may contribute to enhanced lipophilicity, facilitating better penetration across biological membranes .

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol, a comparison with structurally similar compounds can be insightful.

Compound Name	Molecular Formula	Key Features
3-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol	C$_{11}$H$_{15}$F$_{2}$NO	Similar structure; different amino group position
2-aminoethanol	C$_{2}$H$_{7}$NO	Simpler structure; lacks aromatic substitution
4-(2-Aminoethyl)-phenol	C$_{8}$H$_{11}$NO	Contains phenolic group; different functional properties

The unique combination of the difluorophenyl group and the specific arrangement of functional groups in 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol contributes to its distinct biological activity and potential applications in medicinal chemistry.

Q & A

Q. What are the established synthetic routes for 2-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-1-ol, and how can purity be optimized?

• Methodological Answer : Synthesis typically begins with a fluorinated aromatic precursor (e.g., 2,5-difluorobenzaldehyde) undergoing reductive amination with an amino alcohol intermediate. Key steps include:

• Precursor activation : Use of NaBH₃CN or H₂/Pd-C for reductive amination .
• Stereochemical control : Chiral catalysts (e.g., Ru-BINAP) ensure enantioselectivity .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) improves purity (>95%) .
• Validation : Monitor via HPLC (C18 column, 0.1% TFA in acetonitrile/water) .

Q. Which analytical techniques are critical for characterizing this compound’s structure and stereochemistry?

• Methodological Answer :

• NMR spectroscopy : ¹H/¹³C NMR confirms substituent positions (e.g., δ 4.2–4.5 ppm for -OH, δ 6.8–7.2 ppm for difluorophenyl protons) .
• X-ray crystallography : Resolves absolute configuration (e.g., CCDC deposition for chiral centers) .
• Mass spectrometry : High-resolution ESI-MS verifies molecular ion [M+H]⁺ .

Q. How should researchers assess the compound’s stability under varying storage conditions?

• Methodological Answer :

• Accelerated stability studies : Expose to 40°C/75% RH for 4 weeks; monitor degradation via HPLC .
• Light sensitivity : Store in amber vials; UV-Vis spectroscopy detects photodegradation products .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activity data (e.g., varying IC₅₀ values)?

• Methodological Answer :

• Standardize assays : Use uniform cell lines (e.g., HEK293 for receptor binding) and controls (e.g., ATP levels for cytotoxicity) .
• Stereochemical verification : Ensure enantiomeric purity via chiral HPLC (Chiralpak AD-H column) .
• Meta-analysis : Compare datasets using ANOVA or Bayesian models to identify outlier methodologies .

Q. How can computational modeling predict interactions between this compound and biological targets?

• Methodological Answer :

• Molecular docking : Use AutoDock Vina with receptor PDB files (e.g., 8D7 for amino alcohol targets) .
• MD simulations : GROMACS with CHARMM36 forcefield evaluates binding stability over 100 ns .
• QSAR : Correlate substituent effects (e.g., fluorine position) with activity using Gaussian09 .

Q. What advanced methods enable enantiomer separation for pharmacological studies?

• Methodological Answer :

• Chiral chromatography : Prep-HPLC with cellulose-based columns (e.g., Chiralcel OD) .
• Enzymatic resolution : Lipases (e.g., Candida antarctica) selectively hydrolyze esters of one enantiomer .

Q. How can researchers design experiments to elucidate the compound’s metabolic fate in vitro?

• Methodological Answer :

• Microsomal incubation : Use human liver microsomes (HLMs) with NADPH cofactor; analyze metabolites via LC-QTOF .
• Isotope labeling : Synthesize deuterated analogs to track metabolic pathways via MS/MS .

Critical Notes

• Stereochemical Complexity : Chiral centers necessitate rigorous enantiomeric validation .
• Data Reproducibility : Standardize protocols to mitigate variability in biological assays .